N-(3-acetamidophenyl)-2-(3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide
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Description
N-(3-acetamidophenyl)-2-(3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C24H21N5O4 and its molecular weight is 443.463. The purity is usually 95%.
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Scientific Research Applications
Crystal Structures and Synthesis
Research on similar compounds includes the study of their crystal structures, which provides insights into their molecular conformation, bonding, and potential interactions with biological targets. For example, studies on related 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamides reveal their folded conformation and the inclination angles between pyrimidine and benzene rings, which could be crucial for understanding their reactivity and binding properties (S. Subasri et al., 2017).
Antimicrobial Activity
Several compounds with structures similar to the specified compound have been synthesized and evaluated for their antimicrobial and antifungal activities. This area of research is crucial for the development of new therapeutic agents against resistant strains of bacteria and fungi. For instance, novel heterocyclic compounds possessing sulfamido moieties have demonstrated significant antibacterial and antifungal properties, highlighting their potential as leads for the development of new antimicrobial agents (R. Nunna et al., 2014).
Anticancer Activity
The anticancer activity of related compounds is a significant area of research, with several studies focusing on the synthesis and evaluation of these compounds against various cancer cell lines. This research aims to discover new therapeutic options for cancer treatment. For example, certain pyrimidin-3-yl acetamides have been identified as selective Peripheral Benzodiazepine Receptor (PBR) ligands, offering a promising approach for the development of anticancer agents (S. Selleri et al., 2005).
Metabolic Studies
Metabolic phenotyping has been applied to related compounds to understand their metabolism and potential hepatotoxic effects. This research is crucial for assessing the safety and efficacy of new pharmaceuticals. For instance, studies on acetaminophen metabolism and hepatotoxicity offer insights into the mechanisms of drug-induced liver injury and potential biomarkers for early detection (M. Coen, 2015).
Properties
IUPAC Name |
N-(3-acetamidophenyl)-2-(3-benzyl-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21N5O4/c1-16(30)26-18-9-5-10-19(13-18)27-21(31)15-28-20-11-6-12-25-22(20)23(32)29(24(28)33)14-17-7-3-2-4-8-17/h2-13H,14-15H2,1H3,(H,26,30)(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIYFCPZTQPXQRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=CC=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=C4)N=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.